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Compound of Interest

Compound Name: 1-Chloro-2-methylcyclohexene

Cat. No.: B095601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for 1-Chloro-2-
methylcyclohexene, a valuable intermediate in organic synthesis. The document details

established methodologies, presents available quantitative data, and includes visualizations of

the synthetic pathways.

Core Synthetic Pathways
The synthesis of 1-Chloro-2-methylcyclohexene can be primarily achieved through two main

strategies: the dehydrochlorination of a dichlorinated precursor and the chlorination-elimination

of a ketone.

Dehydrochlorination of trans-1,2-Dichloro-1-
methylcyclohexane
A key method for the synthesis of 1-Chloro-2-methylcyclohexene involves the elimination of

hydrogen chloride from trans-1,2-dichloro-1-methylcyclohexane. This reaction directly yields

the desired vinylic chloride.

Reaction Scheme:
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Caption: Dehydrochlorination of trans-1,2-Dichloro-1-methylcyclohexane.

A reported synthesis using a solution of ammonia, sodium, and ferric nitrate provides 1-Chloro-
2-methylcyclohexene with a respectable yield.[1]

Synthesis from 2-Methylcyclohexanone
An alternative and common approach begins with the readily available 2-methylcyclohexanone.

This multi-step synthesis involves the formation of an α-chloro ketone intermediate, followed by

dehydrochlorination to introduce the double bond.

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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